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Alkali Chlorates: A Basic Comparison

The table below summarizes available quantitative data for several alkali metal chlorates. Key differentiating

factors include molecular weight, melting point, and solubility, which influence their applicability in various

fields.

Property
Lithium
Chlorate
(LiClO₃)

Sodium
Chlorate
(NaClO₃)

Potassium
Chlorate
(KClO₃)

Rubidium Chlorate
(RbClO₃)

Molar Mass
(g/mol)

90.39 [1] Information

Missing

Information

Missing

Information Missing

Melting Point
(°C)

127.6 - 129

[1] [2]

Information

Missing

Information

Missing

Information Missing

Solubility in
Water

459 g/100 mL

(at 25°C) [1]

Information

Missing

Information

Missing

Information Missing

Density (g/cm³) Information

Missing

Information

Missing

Information

Missing

3.221 (X-ray) [3]
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Property
Lithium
Chlorate
(LiClO₃)

Sodium
Chlorate
(NaClO₃)

Potassium
Chlorate
(KClO₃)

Rubidium Chlorate
(RbClO₃)

Heat of
Formation
(kcal/mol)

Information
Missing

Information
Missing

Information
Missing

-113.5 (PM7 calculation) [3]

Primary
Discussed
Applications

High-energy

batteries [1]
[2]

Biocides,

disinfectants
[4]

Oxidizer in

explosives,
matches, and

fireworks [5]

Scientific/computational

studies (e.g., crystal
structure) [3]

Key Characteristics and Research Applications

Lithium Chlorate: Its most distinctive property is an extremely high solubility in water and a very

low melting point for an inorganic salt [1]. This makes it a candidate for specialized applications like

high-energy-density flow batteries, where it can function as a six-electron oxidant in a molten state

[1] [2].

Potassium Chlorate: This is a well-known oxidizer. A significant research challenge is its detection

due to very low vapor pressure. Advanced methods like on-fiber derivatization followed by

SPME/GC-MS analysis are used to detect its signature, which is crucial for security and forensic

science [5].

Rubidium Chlorate: Available information is primarily structural. Its crystal lattice parameters and

thermodynamic properties like the heat of formation have been calculated computationally (e.g., using

PM7 methods) [3]. Discussion in research forums suggests that chlorates of heavier alkali metals like

rubidium and cesium are generally considered theoretically more powerful oxidizers, but their

practical use is severely limited by high cost and radioactivity concerns (in the case of francium) [6].
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For researchers, understanding the detection methods for these compounds is crucial, especially for

controlled or hazardous materials like potassium chlorate.

Sample Preparation

Instrumental Analysis

1. Place chlorate sample in vial

2. Expose SPME fiber to 
 derivatizing agent (e.g., propylene oxide)

3. Transfer fiber to sample vial 
 for headspace extraction

4. Thermal desorption 
 of compounds from fiber into GC

Fiber with 
 adsorbed analytes

5. Gas Chromatography (GC): 
 Separates volatile compounds

6. Mass Spectrometry (MS): 
 Identifies separated compounds 
 (e.g., detects chloro-2-propanol)
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This workflow is adapted from studies on detecting potassium chlorate, which requires a derivatization step

to convert non-volatile chlorates into volatile compounds for analysis [5].

Research Considerations and Alternatives

Practical Viability: While heavier alkali chlorates like rubidium chlorate are subjects of theoretical
interest, their prohibitive cost and limited commercial availability make them impractical for most

applications compared to sodium or potassium chlorates [6].
Stability and Safety: All chlorates are strong oxidizers and can form unstable, explosive mixtures

when combined with organic materials, sulfur, or powdered metals [1]. This is a critical safety
consideration for any laboratory handling these compounds.

Alternative Oxidizers: For applications in chemistry and materials science, other oxidizing agents
like perchlorates or chlorine dioxide are often used. Chlorine dioxide, for instance, is noted for

being a fast-acting, broad-spectrum antimicrobial that is effective over a wider pH range than
hypochlorite [4].
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[https://www.smolecule.com/products/b1506154#coordination-chemistry-comparison-rubidium-vs-

other-alkali-chlorates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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